Cas no 87378-88-9 (2-Chloro-3-[(4-methoxyphenyl)thio]quinoxaline)

• Product Name: 2-Chloro-3-[(4-methoxyphenyl)thio]quinoxaline
• CAS No: 87378-88-9
• MF: C₁₅H₁₁ClN₂OS
• MW: 302.778640985489
• CID: 719943
• PubChem ID: 2777722
• Update Time: 2025-10-30

2-Chloro-3-[(4-methoxyphenyl)thio]quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-[(4-methoxyphenyl)thio]quinoxaline
• 2-chloro-3-(4-methoxyphenyl)sulfanylquinoxaline
• 1-(3-chloroquinoxalin-2-ylthio)-4-methoxybenzene
• 2-chloro-3-(p-methoxyphenylthio)quinoxaline
• 2-chloro-3-[(4-methoxyphenyl)sulfanyl]quinoxaline
• 87378-88-9
• AKOS005638272
• FT-0750449
• MFCD01935262
• DTXSID60380633
• 2-chloro-3-(4-methoxy-phenylsulfanyl)-quinoxaline
• 2-Chloro-3-((4-methoxyphenyl)thio)quinoxaline
• CS-0457588
• DB-025869
• STK880377

• Inchi： 1S/C15H11ClN2OS/c1-19-10-6-8-11(9-7-10)20-15-14(16)17-12-4-2-3-5-13(12)18-15/h2-9H,1H3
• InChI Key： MJQQZGLVLLEYSG-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C2C=CC=CC2=N1)SC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 302.02800
• Monoisotopic Mass: 302.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• Density: 1.39
• Melting Point: 158-160
• Boiling Point: 435.5°C at 760 mmHg
• Flash Point: 217.2°C
• Refractive Index: 1.699
• PSA: 60.31000
• LogP: 4.44300

2-Chloro-3-[(4-methoxyphenyl)thio]quinoxaline Security Information

• Hazard Statement： Harmful

Additional information on 2-Chloro-3-[(4-methoxyphenyl)thio]quinoxaline

2-Chloro-3-[(4-methoxyphenyl)thio]quinoxaline (CAS No. 87378-88-9)

2-Chloro-3-[(4-methoxyphenyl)thio]quinoxaline (CAS No. 87378-88-9) is a highly specialized organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the quinoxaline family, which is known for its aromaticity and potential applications in drug design, electronic materials, and advanced functional molecules. The presence of a chlorine atom at position 2 and a thioether group (-S-) attached to a methoxy-substituted phenyl ring at position 3 introduces distinctive electronic and steric properties, making it a versatile building block for various chemical transformations.

The molecular formula of 2-Chloro-3-[(4-methoxyphenyl)thio]quinoxaline is C15H11ClN2OS, with a molecular weight of approximately 306.75 g/mol. Its structure consists of a quinoxaline core (a bicyclic heterocycle with two nitrogen atoms), which is fused with two benzene rings. The substitution pattern at positions 2 and 3 plays a crucial role in determining its reactivity and biological activity. The chlorine atom at position 2 contributes to the compound's electron-withdrawing effects, while the thioether group at position 3 introduces electron-donating properties due to the sulfur atom's electronegativity. This balance of electronic effects makes 2-Chloro-3-[(4-methoxyphenyl)thio]quinoxaline an attractive candidate for exploring its role in various chemical reactions and biological systems.

Recent studies have highlighted the potential of 2-Chloro-3-[(4-methoxyphenyl)thio]quinoxaline as a precursor for synthesizing advanced materials with tailored electronic properties. For instance, researchers have investigated its use in the development of organic semiconductors, where its quinoxaline core serves as a platform for designing π-conjugated systems. These systems are essential for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The incorporation of the thioether group further enhances the compound's ability to participate in π-interactions, which are critical for achieving high charge carrier mobility in these devices.

In addition to its electronic applications, 2-Chloro-3-[(4-methoxyphenyl)thio]quinoxaline has shown promise in medicinal chemistry. Its quinoxaline framework is known to exhibit anti-inflammatory, antitumor, and antimicrobial activities, making it a valuable lead compound for drug discovery. Recent research has focused on modifying the substituents on the quinoxaline core to optimize its pharmacokinetic properties and improve its bioavailability. For example, studies have demonstrated that the substitution pattern at positions 2 and 3 significantly influences the compound's ability to inhibit specific enzymes or bind to target proteins, suggesting its potential as a therapeutic agent.

The synthesis of 2-Chloro-3-[(4-methoxyphenyl)thio]quinoxaline typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. A common approach involves the condensation of o-aminothiophenol derivatives with aldehydes or ketones under acidic or basic conditions. The introduction of the chlorine atom at position 2 can be achieved through electrophilic substitution reactions or via post-synthesis halogenation techniques. The methoxy group on the phenyl ring is often introduced during the synthesis of intermediates or through post-synthesis functionalization.

Despite its promising applications, 2-Chloro-3-[(4-methoxyphenyl)thio]quinoxaline also poses certain challenges in terms of stability and scalability. Its sensitivity to moisture and light necessitates careful handling during synthesis and storage. Furthermore, while its electronic properties make it suitable for advanced materials, achieving reproducible performance across different batches remains an area requiring further optimization.

Looking ahead, ongoing research into 2-Chloro-3-[(4-methoxyphenyl)thio]quinoxaline is expected to uncover new insights into its structure-property relationships and expand its range of applications. Collaborative efforts between chemists, material scientists, and biologists will be crucial in unlocking its full potential as a versatile building block for next-generation materials and therapeutic agents.